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Compound of Interest

Compound Name: N-Acetyl-3-hydroxy-L-valine

Cat. No.: B15306886 Get Quote

N-Acetyl-3-hydroxy-L-valine: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
N-Acetyl-3-hydroxy-L-valine is a derivative of the non-proteinogenic amino acid 3-hydroxy-L-

valine. As a member of the N-acyl amino acid family, it holds potential interest in various fields

of biochemical and pharmaceutical research. N-acylation is a common modification of amino

acids that can alter their polarity, bioavailability, and biological activity. The presence of a

hydroxyl group on the valine side chain further adds to the molecule's functionality, potentially

influencing its interactions with biological targets. This technical guide provides a

comprehensive overview of the chemical structure, properties, and potential synthesis of N-
Acetyl-3-hydroxy-L-valine, based on available data for its constituent components.

Chemical Structure and Properties
N-Acetyl-3-hydroxy-L-valine, systematically named (2S)-2-acetamido-3-hydroxy-3-

methylbutanoic acid, is characterized by a valine core structure with two key modifications: an

acetyl group attached to the alpha-amino group and a hydroxyl group at the beta-position (C3)

of the side chain.
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While specific experimental data for N-Acetyl-3-hydroxy-L-valine is not readily available in the

public domain, its properties can be inferred from its constituent parts, 3-hydroxy-L-valine and

the N-acetyl functional group.

Property Inferred Value Reference/Basis

Molecular Formula C₇H₁₃NO₄ Deduced from the structure

Molecular Weight 175.18 g/mol
Calculated from the molecular

formula

IUPAC Name
(2S)-2-acetamido-3-hydroxy-3-

methylbutanoic acid

Based on IUPAC nomenclature

rules

SMILES
CC(C)(O)--INVALID-LINK--

NC(=O)C
Predicted based on structure

InChI Key (Predicted)

A unique identifier would be

generated upon synthesis and

characterization.

Physical State
Likely a solid at room

temperature.

Based on similar N-acetylated

amino acids.[1]

Solubility

Expected to be soluble in

water and polar organic

solvents.

The presence of polar

functional groups (carboxyl,

hydroxyl, amide) suggests this.

Spectroscopic Data
Specific NMR and mass spectrometry data for N-Acetyl-3-hydroxy-L-valine are not currently

available in published literature. However, expected spectral characteristics can be predicted

based on the analysis of related compounds like N-Acetyl-L-valine.[1][2]

¹H NMR: Expected signals would include a singlet for the acetyl methyl protons, doublets for

the isopropyl methyl protons, a multiplet for the alpha-proton, and a singlet or broad signal

for the hydroxyl proton. The chemical shifts would be influenced by the presence of the

adjacent hydroxyl group.
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¹³C NMR: Carbon signals for the carboxyl group, the amide carbonyl, the alpha-carbon, the

beta-carbon bearing the hydroxyl group, the isopropyl methyl carbons, and the acetyl methyl

carbon are anticipated. The chemical shift of the beta-carbon would be significantly affected

by the hydroxyl substituent.

Mass Spectrometry: The molecular ion peak [M+H]⁺ would be expected at m/z 176.0866.

Fragmentation patterns would likely involve the loss of water, the acetyl group, and cleavage

of the amino acid backbone.

Experimental Protocols
Proposed Synthesis of N-Acetyl-3-hydroxy-L-valine
A plausible synthetic route to N-Acetyl-3-hydroxy-L-valine involves the N-acetylation of 3-

hydroxy-L-valine. This can be achieved using standard procedures for the acetylation of amino

acids.

Reaction:

3-hydroxy-L-valine + Acetic Anhydride → N-Acetyl-3-hydroxy-L-valine

Detailed Methodology:

Dissolution: 3-hydroxy-L-valine is dissolved in a suitable solvent, such as glacial acetic acid

or an aqueous basic solution (e.g., sodium bicarbonate).

Acetylation: Acetic anhydride is added dropwise to the solution, typically at a controlled

temperature (e.g., 0-5 °C) to manage the exothermic reaction. The reaction mixture is then

stirred at room temperature for a specified period.

Workup: After the reaction is complete, the solvent is removed under reduced pressure. The

residue is then purified.

Purification: Purification can be achieved by recrystallization from a suitable solvent system

(e.g., water/ethanol) or by column chromatography on silica gel.

Note: The specific reaction conditions, such as solvent, temperature, and reaction time, would

need to be optimized to achieve a high yield and purity of the final product.
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Biological Context and Potential Significance
While the specific biological role of N-Acetyl-3-hydroxy-L-valine has not been elucidated, the

functions of related N-acyl amino acids and hydroxylated amino acids provide a basis for

postulating its potential significance.

N-acyl amino acids are a diverse class of signaling molecules involved in various physiological

processes.[3][4] They are known to interact with G-protein coupled receptors and ion channels,

and their levels are regulated by specific enzymes.[5] The N-acetylation of amino acids can

also play a role in their metabolic fate and transport.

Hydroxylation of amino acids is a critical post-translational modification that can significantly

impact protein structure and function. Hydroxylated amino acids are also found as free

metabolites and can have distinct biological activities.[6] For instance, the hydroxylation of

valine could influence its metabolic pathways or its ability to interact with specific enzymes or

receptors.

Given these contexts, N-Acetyl-3-hydroxy-L-valine could potentially be involved in:

Cell Signaling: Acting as a signaling molecule, potentially modulating the activity of receptors

or enzymes.[7]

Metabolic Regulation: Influencing metabolic pathways related to branched-chain amino

acids.

Drug Development: Serving as a chiral building block in the synthesis of more complex

pharmaceutical compounds.
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Caption: Chemical structure of N-Acetyl-3-hydroxy-L-valine.

Proposed Synthesis Workflow
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Start: 3-hydroxy-L-valine

Dissolution in appropriate solvent

Addition of Acetic Anhydride

Stirring at controlled temperature

Solvent removal

Recrystallization or Chromatography

Final Product: N-Acetyl-3-hydroxy-L-valine

Click to download full resolution via product page

Caption: Proposed workflow for the synthesis of N-Acetyl-3-hydroxy-L-valine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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